(2-Methyl-1,3-dioxan-2-yl)methanamine
Overview
Description
“(2-Methyl-1,3-dioxan-2-yl)methanamine” is a chemical compound with the molecular formula C5H11NO2 . It is also known by other names such as 2-(aminomethyl)-2-methyl-1,3-dioxolane .
Molecular Structure Analysis
The molecular structure of “(2-Methyl-1,3-dioxan-2-yl)methanamine” consists of a dioxane ring with a methyl group and a methanamine group attached . The InChI code for this compound is 1S/C5H11NO2/c1-5(4-6)7-2-3-8-5/h2-4,6H2,1H3 .Physical And Chemical Properties Analysis
“(2-Methyl-1,3-dioxan-2-yl)methanamine” has a molecular weight of 117.15 g/mol . It has one hydrogen bond donor and three hydrogen bond acceptors . The compound has a rotatable bond count of 1 .Scientific Research Applications
Organic Synthesis Building Block
(2-Methyl-1,3-dioxan-2-yl)methanamine: serves as a versatile building block in organic synthesis . Its structure is amenable to various chemical reactions, making it suitable for constructing complex organic molecules. This compound can be used to introduce the dioxane moiety into larger molecules, which can be beneficial in synthesizing pharmaceuticals and agrochemicals.
Solvent Development
The compound has potential applications in the development of new bio-based solvents . Its molecular structure could be modified to alter solubility parameters and create solvents with specific properties for use in industrial and laboratory settings.
Polymer Research
In polymer science, (2-Methyl-1,3-dioxan-2-yl)methanamine could be used to synthesize novel polymers with unique properties . For instance, it might be incorporated into polymer chains to impart thermal responsiveness or to create polymers sensitive to environmental conditions.
Safety And Hazards
Future Directions
properties
IUPAC Name |
(2-methyl-1,3-dioxan-2-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2/c1-6(5-7)8-3-2-4-9-6/h2-5,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOKSMCQYNCJYHC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OCCCO1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
131.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Methyl-1,3-dioxan-2-yl)methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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